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Abstract
4-Carboxybenzaldehyde (4-CBA), also known as 4-formylbenzoic acid, is a bifunctional

aromatic organic compound featuring both a carboxylic acid and an aldehyde group. This

unique structure makes it a versatile and highly valuable building block in various fields,

including pharmaceutical synthesis, polymer chemistry, and the manufacturing of dyes and

agrochemicals. Its ability to undergo reactions at two distinct functional sites allows for the

construction of complex molecular architectures. This guide provides a comprehensive

overview of the physical and chemical properties of 4-carboxybenzaldehyde, detailed

experimental protocols for its synthesis and analysis, and an exploration of its applications,

particularly in the realm of drug development.

Core Physical and Chemical Properties
4-Carboxybenzaldehyde is typically a white to pale yellow, fine crystalline powder.[1][2] It is an

air-sensitive compound and should be stored accordingly.[3]
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The following tables summarize the key quantitative data for 4-carboxybenzaldehyde, providing

a consolidated reference for its fundamental properties.

Property Value References

Molecular Formula C₈H₆O₃ [4]

Molecular Weight 150.13 g/mol [5]

Appearance
White to pale yellow fine

crystalline powder
[1][2]

Melting Point 245 - 249 °C [5]

Boiling Point
Sublimes before reaching its

boiling point
[6]

Density ~1.3 g/cm³ [6]

pKa (at 25°C) 3.77 [3]

LogP (octanol/water) 1.19 - 1.8 [7]

Solubility Observation References

Water
Slightly soluble, especially in

hot water
[6]

Methanol Soluble [8]

DMSO Soluble [8]

Ether Soluble [8]

Chloroform Soluble [8]

DMF Soluble [9]

Spectroscopic and Analytical Data
Spectroscopic analysis is crucial for the identification and characterization of 4-

carboxybenzaldehyde.
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NMR Spectroscopy
The proton and carbon NMR spectra of 4-carboxybenzaldehyde are key to confirming its

structure.

NMR Data Chemical Shift (δ) in ppm References

¹H NMR (400 MHz, DMSO-d₆)

13.42 (s, 1H, -COOH), 10.11

(s, 1H, -CHO), 8.14 (d, J=7.9

Hz, 2H, Ar-H), 8.02 (d, J=7.9

Hz, 2H, Ar-H)

[10]

¹³C NMR (101 MHz, DMSO-d₆)

193.5 (-CHO), 167.0 (-COOH),

139.4, 136.1, 130.4, 130.0 (Ar-

C)

[10]

Infrared (IR) Spectroscopy
The FTIR spectrum of 4-carboxybenzaldehyde shows characteristic absorption bands for its

functional groups.

Functional Group Vibrational Mode Wavenumber (cm⁻¹)

O-H (Carboxylic Acid) Stretching 3300-2500 (broad)

C-H (Aromatic) Stretching ~3000

C=O (Aldehyde) Stretching ~1700

C=O (Carboxylic Acid) Stretching ~1680

C=C (Aromatic) Stretching 1600-1450

Mass Spectrometry
The mass spectrum of 4-carboxybenzaldehyde will show a molecular ion peak corresponding

to its molecular weight. Common fragmentation patterns include the loss of the formyl radical (-

CHO) and the carboxyl group (-COOH).[7]
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m/z Proposed Fragment Identity

150 [M]⁺ (Molecular Ion)

121 [M - CHO]⁺

105 [M - COOH]⁺

Experimental Protocols
Detailed methodologies are essential for the synthesis, purification, and analysis of 4-

carboxybenzaldehyde in a research setting.

Synthesis of 4-Carboxybenzaldehyde via
Electrochemical Oxidation
This protocol describes the synthesis of 4-carboxybenzaldehyde from 4-

(hydroxymethyl)benzoic acid using electrochemical oxidation.[4][11][12][13][14]

Materials:

4-(hydroxymethyl)benzoic acid (4-HMBA)

Potassium hydroxide (KOH)

Deionized water

Gold (Au) disk working electrode

Platinum (Pt) wire counter electrode

Hg/HgO reference electrode

Electrochemical cell

Potentiostat

High-Performance Liquid Chromatography (HPLC) system for product analysis
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Procedure:

Electrolyte Preparation: Prepare a 0.1 M KOH solution in deionized water. Dissolve 10 mM of

4-(hydroxymethyl)benzoic acid in the alkaline electrolyte.

Electrochemical Setup: Assemble a three-electrode cell with the Au disk as the working

electrode, a Pt wire as the counter electrode, and an Hg/HgO electrode as the reference.

Electrolysis: Apply a potential of 2.0 V to the electrochemical cell. The reaction is allowed to

proceed for 3 hours.

Product Analysis: After the electrolysis, the resulting solution is analyzed by HPLC to

determine the concentration of the product, 4-carboxybenzaldehyde, and any remaining

starting material or byproducts like terephthalic acid.

Purification of 4-Carboxybenzaldehyde
Purification of 4-carboxybenzaldehyde, particularly when it is an impurity in crude terephthalic

acid, can be achieved by recrystallization.

Materials:

Crude terephthalic acid containing 4-carboxybenzaldehyde

Acetic anhydride

Glacial acetic acid

Procedure:

Dissolution: Dissolve the crude terephthalic acid in a solvent mixture of acetic anhydride and

glacial acetic acid.

Heating: Heat the mixture to facilitate the complete dissolution of the solid.

Filtration: Filter the hot solution to remove any insoluble impurities.
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Crystallization: Allow the filtrate to cool slowly to induce the crystallization of purified

terephthalic acid, leaving the more soluble 4-carboxybenzaldehyde in the mother liquor.

Isolation: Collect the purified crystals by filtration and wash with hot glacial acetic acid.

Drying: Dry the purified product in an oven. The 4-carboxybenzaldehyde can be recovered

from the mother liquor by evaporation and further purification if desired.

HPLC Analysis of 4-Carboxybenzaldehyde
This protocol outlines a standardized method for the quantitative analysis of 4-

carboxybenzaldehyde, often as an impurity in purified terephthalic acid (PTA), using reverse-

phase HPLC, based on ASTM D7884.[1][11][13][14][15]

Materials and Equipment:

HPLC system with a UV detector

C18 chemically bonded column

Ammonium hydroxide solution

Deionized water

4-Carboxybenzaldehyde standard

Purified terephthalic acid sample

Procedure:

Sample Preparation: Accurately weigh about 0.5 g of the PTA sample into a 25 mL beaker.

Add 3 mL of ammonium hydroxide solution and 7 mL of water to dissolve the sample

completely. Quantitatively transfer the solution to a 50 mL volumetric flask and dilute to the

mark with water.

Standard Preparation: Prepare a series of standard solutions of 4-carboxybenzaldehyde in

the mobile phase.
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Chromatographic Conditions:

Mobile Phase: A suitable gradient of an aqueous buffer and an organic solvent (e.g.,

acetonitrile or methanol).

Flow Rate: Typically 1.0 mL/min.

Injection Volume: 20 µL.

Detection: UV at a specified wavelength (e.g., 254 nm).

Analysis: Inject the prepared sample and standard solutions into the chromatograph.

Quantification: Identify the peak corresponding to 4-carboxybenzaldehyde in the sample

chromatogram by comparing its retention time with that of the standard. Calculate the

concentration of 4-carboxybenzaldehyde in the sample using an external standard

calibration curve.

Role in Drug Discovery and Development
4-Carboxybenzaldehyde is a significant building block in the synthesis of pharmaceuticals,

particularly for creating anti-inflammatory and anti-cancer agents.[5] Its bifunctional nature

allows it to serve as a scaffold for creating diverse molecular libraries for drug screening. While

not typically a direct participant in signaling pathways, its derivatives are designed to interact

with specific biological targets. For instance, it is a known intermediate in the synthesis of

Bavisant, a histamine H3 receptor antagonist.[4]

Visualizations
The following diagrams illustrate key processes and logical relationships involving 4-

carboxybenzaldehyde.
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Caption: Workflow for the synthesis and purification of 4-carboxybenzaldehyde.
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Caption: Workflow for the HPLC analysis of 4-carboxybenzaldehyde.
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Caption: Role of 4-carboxybenzaldehyde as a building block in drug discovery.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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